Cas no 823198-83-0 (Pyridine, 2-[(3,4-dimethoxyphenyl)ethynyl]-6-methyl-, hydrochloride)

• Product name: Pyridine, 2-[(3,4-dimethoxyphenyl)ethynyl]-6-methyl-, hydrochloride
• CAS No: 823198-83-0
• MF: C₁₆H₁₆ClNO₂
• MW: 289.756743431091
• CID: 694861
• PubChem ID: 71419421

Pyridine, 2-[(3,4-dimethoxyphenyl)ethynyl]-6-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(3,4-dimethoxyphenyl)ethynyl]-6-methyl-, hydrochloride
• 2-[2-(3,4-dimethoxyphenyl)ethynyl]-6-methylpyridine,hydrochloride
• 823198-83-0
• 2-[(3,4-Dimethoxyphenyl)ethynyl]-6-methylpyridine--hydrogen chloride (1/1)
• DTXSID60838669

• Inchi： InChI=1S/C16H15NO2.ClH/c1-12-5-4-6-14(17-12)9-7-13-8-10-15(18-2)16(11-13)19-3;/h4-6,8,10-11H,1-3H3;1H
• InChI Key： QNFXCBNTLLTVEC-UHFFFAOYSA-N
• SMILES： CC1=NC(=CC=C1)C#CC2=CC(=C(C=C2)OC)OC.Cl

Computed Properties

• Exact Mass: 289.0869564g/mol
• Monoisotopic Mass: 289.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų